Cas no 3406-74-4 (Acetic acid,2-[[4-(acetylamino)phenyl]thio]-)

• Product Name: Acetic acid,2-[[4-(acetylamino)phenyl]thio]-
• CAS No: 3406-74-4
• MF: C₁₀H₁₁NO₃S
• MW: 225.264241456985
• CID: 312478
• PubChem ID: 3761687
• Update Time: 2025-04-19

Acetic acid,2-[[4-(acetylamino)phenyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[[4-(acetylamino)phenyl]thio]-
• {[4-(ACETYLAMINO)PHENYL]THIO}ACETIC ACID
• 2-(4-acetamidophenyl)sulfanylacetic acid
• {[4-(acetylamino)phenyl]sulfanyl}acetic acid
• {[4-(acetylamino)phenyl]thio}acetate
• CHEMBL1310214
• DTXSID50396061
• SCHEMBL11002802
• AKOS000117032
• 2-((4-Acetamidophenyl)thio)acetic acid
• MLS000760605
• HMS2657A05
• CS-0346347
• EN300-07705
• 2-[(4-acetamidophenyl)sulfanyl]acetic acid
• J-019441
• Z55903771
• 3406-74-4
• SMR000370674
• ([4-(acetylamino)phenyl]thio)acetic acid, AldrichCPR
• {[4-(ACETYLAMINO)PHENYL]THIO}ACETICACID
• DB-362599

• Inchi： 1S/C10H11NO3S/c1-7(12)11-8-2-4-9(5-3-8)15-6-10(13)14/h2-5H,6H2,1H3,(H,11,12)(H,13,14)
• InChI Key： CLURNAHOBWGZHV-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1C=CC(=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 224.0382
• Monoisotopic Mass: 225.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• PSA: 69.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides